2-(4-chloropyridin-2-yl)propan-2-ol

• IUPAC Name: 2-(4-chloropyridin-2-yl)propan-2-ol
• InChI: InChI=1S/C8H10ClNO/c1-8(2,11)7-5-6(9)3-4-10-7/h3-5,11H,1-2H3
• InChI Key: XCKHPYOSLVIIBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC=CC(=C1)Cl)O
• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol

Description

“2-(4-chloropyridin-2-yl)propan-2-ol” is a chemical compound with the molecular formula C8H10ClNO. It has a molecular weight of 171.63. This compound is used for research purposes.

Molecular Structure Analysis

The InChI code for “2-(4-chloropyridin-2-yl)propan-2-ol” is 1S/C8H10ClNO/c1-8(2,11)6-3-4-10-7(9)5-6/h3-5,11H,1-2H3. This code provides a specific description of the molecule’s structure.

Chemical Reactions Analysis

While specific chemical reactions involving “2-(4-chloropyridin-2-yl)propan-2-ol” are not available, similar compounds, such as alcohols, can undergo oxidation reactions to form aldehydes, ketones, and carboxylic acids.

Synthesis routes and methods I

Procedure details

A 1.5 M solution of methyllithium in diethyl ether (6.0 ml) dissolved in diethyl ether (15 ml) was treated dropwise with a solution of 4-chloropyridine-2-carboxylic acid in diethyl ether (15 ml) under an argon atmosphere, and stirred at room temperature for 2 hours. The reaction mixture was diluted with a saturated solution of ammonium chloride and diethyl ether, and the organic phase was washed with brine, dried and concentrated. The resultant residue was purified by a column chromatography on a silica gel (ethyl acetate:methanol=20:1) to obtain the title compound (459 mg) as a tan oil.

Synthesis routes and methods II

Procedure details

Ethyl 4-chloropyridine-2-carboxylate (200 mg, 1.08 mmol) was dissolved in diethyl ether (10 ml) and cooled to 0° C. MeMgBr (1.08 ml of a 3M solution in diethyl ether, 3.24 mmol) was added dropwise and the reaction was warmed to room temperature and stirred for 30 minutes. After quenching with saturated NaHCO3 (2 ml) and diluting with diethyl ether (40 ml), the resulting mixture stirred vigorously for 30 minutes to break up the resulting solid. The mixture was washed twice with saturated NaHCO3 (20 ml), dried (MgSO4) and concentrated at reduced pressure. The resulting residue was dissolved in diethyl ether (10 ml) and the Grignard reaction repeated giving the title compound as colourless oil (157 mg, 85%).